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Introduction
SR2211 is a potent and selective synthetic inverse agonist of the Retinoic Acid Receptor-

related Orphan Receptor gamma (RORγ).[1][2][3] An isoform of RORγ, RORγt, is a key

transcription factor essential for the differentiation of Th17 cells and the production of pro-

inflammatory cytokines, most notably Interleukin-17 (IL-17).[1][2][3] Th17 cells and IL-17 are

strongly implicated in the pathogenesis of various autoimmune diseases, including rheumatoid

arthritis and multiple sclerosis.[1][2] By binding to the ligand-binding domain of RORγ, SR2211
effectively suppresses its transcriptional activity, leading to a reduction in IL-17 production.[1]

This mechanism of action makes SR2211 a valuable tool for investigating the role of

RORγ/Th17 signaling in autoimmune and inflammatory disease models and a potential

therapeutic candidate.

These application notes provide a comprehensive overview of the administration and dosage of

SR2211 for in vivo studies, with a focus on a murine model of rheumatoid arthritis.

Quantitative Data Summary
The following table summarizes the key quantitative data for SR2211 from both in vitro and in

vivo studies.
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Parameter Value
Species/Cell
Line

Assay Type Reference

In Vitro Potency

Kᵢ (RORγ) 105 nM Human
Radioligand

Binding Assay
[1][4]

IC₅₀ (RORγ) ~320 nM Human

GAL4-RORγ

LBD

Cotransfection

Assay

[1]

In Vivo

Administration

Dosage 20 mg/kg Mouse (DBA/1J)

Collagen-

Induced Arthritis

Model

[5]

Administration

Route

Intraperitoneal

(IP) Injection
Mouse (DBA/1J)

Collagen-

Induced Arthritis

Model

[5]

Dosing

Frequency
Twice Daily Mouse (DBA/1J)

Collagen-

Induced Arthritis

Model

[5]

Treatment

Duration
15 days Mouse (DBA/1J)

Collagen-

Induced Arthritis

Model

[5]

Observed In Vivo

Effect

Clinical Outcome

Significant

reduction in joint

inflammation

Mouse (DBA/1J)

Collagen-

Induced Arthritis

Model

[5]
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The following diagrams illustrate the signaling pathway of RORγ and a general experimental

workflow for in vivo studies using SR2211.

RORγ Signaling Pathway and Inhibition by SR2211
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Caption: RORγ signaling pathway and its inhibition by SR2211.
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General In Vivo Experimental Workflow for SR2211

Start Induce Disease Model
(e.g., CIA in mice)

Initiate SR2211 Treatment
(e.g., 20 mg/kg IP, twice daily)

Monitor Disease Progression
(e.g., Clinical scoring, imaging)

Endpoint Analysis
(e.g., Histology, Cytokine analysis)

Data Analysis and
Interpretation Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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